Cas no 1228788-25-7 (pyridazin-3-ylmethanamine;hydrochloride)

Pyridazin-3-ylmethanamine hydrochloride is a heterocyclic amine derivative with a pyridazine core, widely utilized in pharmaceutical and agrochemical research. Its hydrochloride salt form enhances stability and solubility, facilitating handling and formulation in synthetic applications. The compound serves as a versatile building block for the development of biologically active molecules, particularly in the synthesis of potential therapeutic agents targeting neurological and cardiovascular systems. The pyridazine moiety offers unique electronic properties, enabling selective interactions in molecular design. Its well-defined structure and high purity make it suitable for precise chemical modifications, supporting advanced research in medicinal chemistry and drug discovery.

pyridazin-3-ylmethanamine;hydrochloride structure

1228788-25-7 structure

Product Name:pyridazin-3-ylmethanamine;hydrochloride

CAS No:1228788-25-7

MF:C₅H₈ClN₃

MW:145.590119361877

MDL:MFCD11847196

CID:1011167

PubChem ID:53419881

Update Time:2025-05-25

pyridazin-3-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- pyridazin-3-ylmethanamine hydrochloride
- (Pyridazin-3-yl)methanamine hydrochloride
- 3-Pyridazinemethanamine hydrochloride
- pyridazin-3-ylmethanamine;hydrochloride
- EN300-183398
- SY098705
- SCHEMBL9985785
- DTXSID30697543
- 1-(Pyridazin-3-yl)methanamine--hydrogen chloride (1/1)
- pyridazin-3-ylmethanamine hcl
- SB10020
- DB-357267
- 1228788-25-7
- CS-0048737
- 3-Aminomethylpyridazine HCl
- A890910
- AMY35405
- AKOS025396109
- 1-(pyridazin-3-yl)methanamine hydrochloride
- AS-33385
- 1-(3-Pyridazinyl)methanamine hydrochloride (1:1)
- QUOOMAKWNPXZHT-UHFFFAOYSA-N
- MFCD11847196
- 3-(Aminomethyl)pyridazine HCl
- PYRIDAZIN-3-YLMETHANAMINEHYDROCHLORIDE
- 3-Pyridazinemethanamine, hydrochloride (1:1)
- MDL： MFCD11847196
- Inchi： 1S/C5H7N3.ClH/c6-4-5-2-1-3-7-8-5;/h1-3H,4,6H2;1H
- InChI Key： QUOOMAKWNPXZHT-UHFFFAOYSA-N
- SMILES： Cl.NCC1=CC=CN=N1

Computed Properties

Exact Mass: 145.0406750g/mol
Monoisotopic Mass: 145.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 64.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8Å²

pyridazin-3-ylmethanamine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164573-1g	(Pyridazin-3-yl)methanamine hydrochloride	1228788-25-7	95%+	1g	$457	2023-03-07
Chemenu	CM164573-1g	(Pyridazin-3-yl)methanamine hydrochloride	1228788-25-7	95%	1g	$410	2021-08-05
Chemenu	CM164573-5g	(Pyridazin-3-yl)methanamine hydrochloride	1228788-25-7	95%	5g	$1228	2021-08-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB06771-10g	pyridazin-3-ylmethanamine hydrochloride	1228788-25-7	95%	10g	$1685	2023-09-07
Chemenu	CM164573-5g	(Pyridazin-3-yl)methanamine hydrochloride	1228788-25-7	95%+	5g	$1435	2023-03-07
Chemenu	CM164573-10g	(Pyridazin-3-yl)methanamine hydrochloride	1228788-25-7	95%+	10g	$2298	2023-03-07
TRC	P992348-10mg	Pyridazin-3-ylmethanamine Hydrochloride	1228788-25-7		10mg	$ 50.00	2022-06-03
TRC	P992348-50mg	Pyridazin-3-ylmethanamine Hydrochloride	1228788-25-7		50mg	$ 95.00	2022-06-03
TRC	P992348-100mg	Pyridazin-3-ylmethanamine Hydrochloride	1228788-25-7		100mg	$ 135.00	2022-06-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P172752-1g	pyridazin-3-ylmethanamine;hydrochloride	1228788-25-7	97%	1g	¥1746.90	2023-09-01

pyridazin-3-ylmethanamine;hydrochloride Related Literature

1. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751

Related Categories

Additional information on pyridazin-3-ylmethanamine;hydrochloride

Pyridazin-3-ylmethanamine;hydrochloride (CAS No: 1228788-25-7) - A Comprehensive Overview

Pyridazin-3-ylmethanamine;hydrochloride, identified by its CAS number 1228788-25-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyridazine core structure, combined with the methanamine functional group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations. This property is particularly crucial in the development of oral and injectable medications, where bioavailability and stability are key factors. The compound's ability to form stable salts also contributes to its shelf-life and storage stability, which are essential considerations in pharmaceutical manufacturing.

In recent years, there has been a growing interest in pyridazine derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the pyridazine moiety exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methanamine group further enhances these properties by contributing to the compound's ability to interact with biological targets.

One of the most promising areas of research involving Pyridazin-3-ylmethanamine;hydrochloride is its potential use in oncology. Studies have shown that certain pyridazine derivatives can inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways involved in tumor progression. The exact mechanism of action often involves the interference with key proteins such as kinases and transcription factors. This makes

The synthesis of

The pharmacokinetic properties of

In addition to its pharmaceutical applications,

The future prospects for

In conclusion, , represents a significant advancement in pharmaceutical chemistry. Its versatile structure and potential biological activities position it as a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its applications in medicine and beyond.